ED 110
ED 110
Brand Name:
Vulcanchem
CAS No.:
139112-73-5
VCID:
VC0142214
InChI:
InChI=1S/C26H21N3O9/c30-6-15-22(34)23(35)24(36)25(38-15)9-3-8-12(4-13(9)32)28-21-17(8)18-11(5-27-26(18)37)16-10-1-7(31)2-14(33)19(10)29-20(16)21/h1,4-5,9,15,22-25,29-30,33-36H,2-3,6H2/t9?,15-,22-,23+,24-,25+/m1/s1
SMILES:
C1C(C(=O)C=C2C1=C3C4=C(C=NC4=O)C5=C(C3=N2)NC6=C(CC(=O)C=C56)O)C7C(C(C(C(O7)CO)O)O)O
Molecular Formula:
C26H21N3O9
Molecular Weight:
519.466
ED 110
CAS No.: 139112-73-5
Main Products
VCID: VC0142214
Molecular Formula: C26H21N3O9
Molecular Weight: 519.466
| CAS No. | 139112-73-5 |
|---|---|
| Product Name | ED 110 |
| Molecular Formula | C26H21N3O9 |
| Molecular Weight | 519.466 |
| Standard InChI | InChI=1S/C26H21N3O9/c30-6-15-22(34)23(35)24(36)25(38-15)9-3-8-12(4-13(9)32)28-21-17(8)18-11(5-27-26(18)37)16-10-1-7(31)2-14(33)19(10)29-20(16)21/h1,4-5,9,15,22-25,29-30,33-36H,2-3,6H2/t9?,15-,22-,23+,24-,25+/m1/s1 |
| Standard InChIKey | JEBCLUBDXGTGMB-FKKAOLSPSA-N |
| SMILES | C1C(C(=O)C=C2C1=C3C4=C(C=NC4=O)C5=C(C3=N2)NC6=C(CC(=O)C=C56)O)C7C(C(C(C(O7)CO)O)O)O |
| Synonyms | ED 110 |
| Last Modified | Aug 20 2021 |
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